Cas no 1896343-20-6 (3-(4-aminobutyl)benzonitrile)

• Product Name: 3-(4-aminobutyl)benzonitrile
• CAS No: 1896343-20-6
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 6051754
• PubChem ID: 117277140
• Update Time: 2025-11-01

3-(4-aminobutyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminobutyl)benzonitrile
• 1896343-20-6
• EN300-1776159

• Inchi： 1S/C11H14N2/c12-7-2-1-4-10-5-3-6-11(8-10)9-13/h3,5-6,8H,1-2,4,7,12H2
• InChI Key： ORILYPAZNFVVGH-UHFFFAOYSA-N
• SMILES： NCCCCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(4-aminobutyl)benzonitrile

Professional Introduction to 3-(4-aminobutyl)benzonitrile (CAS No. 1896343-20-6)

3-(4-aminobutyl)benzonitrile, with the chemical formula C₁₀H₁₂N₂, is a significant compound in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number CAS No. 1896343-20-6, has garnered attention due to its versatile applications in drug development and molecular biology studies.

The structural integrity of 3-(4-aminobutyl)benzonitrile makes it a valuable intermediate in synthesizing various pharmacologically active molecules. The presence of both an amine group and a nitrile group provides multiple reactive sites, enabling diverse chemical modifications. These properties have made it a focal point for researchers exploring novel therapeutic agents.

In recent years, advancements in medicinal chemistry have highlighted the potential of 3-(4-aminobutyl)benzonitrile in developing small-molecule inhibitors for various diseases. Its benzene ring and extended aliphatic chain contribute to its ability to interact with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of CAS No. 1896343-20-6 is its role in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to create derivatives that exhibit antimicrobial and anti-inflammatory properties. These findings underscore its importance in addressing unmet medical needs.

The chemical reactivity of 3-(4-aminobutyl)benzonitrile allows for the formation of amides, ureas, and other functional groups essential for drug design. This flexibility has been leveraged in developing novel treatments for neurological disorders, cancer, and infectious diseases. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies has been particularly valuable.

Recent studies have also explored the pharmacokinetic profile of derivatives derived from CAS No. 1896343-20-6. These investigations aim to optimize bioavailability and reduce potential side effects. The insights gained from these studies are crucial for translating laboratory findings into effective clinical therapies.

The synthesis of 3-(4-aminobutyl)benzonitrile involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve high yields and purity. These synthetic methodologies are integral to producing sufficient quantities for preclinical and clinical trials.

The growing interest in CAS No. 1896343-20-6 is reflected in the increasing number of patents filed for its derivatives. These patents underscore the commercial significance of this compound in the pharmaceutical industry. Companies are investing heavily in research to uncover new applications and improve existing formulations.

In conclusion, 3-(4-aminobutyl)benzonitrile (CAS No. 1896343-20-6) represents a cornerstone in modern drug discovery. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As research continues to evolve, the potential applications of this compound are likely to expand, offering new hope for treating a wide range of diseases.